N-(2-(furan-3-yl)-2-thiomorpholinoethyl)-4-(trifluoromethoxy)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-(furan-3-yl)-2-thiomorpholinoethyl)-4-(trifluoromethoxy)benzamide, also known as Furan-3-yl-thiomorpholine-2-ethyl-N'-(4-trifluoromethoxybenzylidene)carbohydrazide (FTBC), is a novel compound that has attracted attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of FTBC is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cancer cell proliferation and survival. FTBC has been shown to inhibit the activity of several kinases, including AKT and ERK, which are involved in cell survival and proliferation. FTBC has also been shown to induce apoptosis in cancer cells, leading to their death.
Biochemical and Physiological Effects:
FTBC has been shown to have several biochemical and physiological effects, including the inhibition of cancer cell proliferation, induction of apoptosis, and neuroprotective effects. FTBC has also been shown to have anti-inflammatory and antioxidant effects, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
One advantage of FTBC is its potent anticancer activity against various cancer cell lines, making it a promising lead compound for the development of new anticancer drugs. However, one limitation of FTBC is its relatively low solubility in water, which may limit its use in certain experiments.
Future Directions
There are several future directions for FTBC research, including the development of new drugs based on its chemical structure, further studies on its mechanism of action, and the investigation of its potential applications in other fields such as neuroprotection and drug discovery. Additionally, the development of more efficient synthesis methods for FTBC may facilitate its use in future research.
Synthesis Methods
FTBC can be synthesized through a multistep process involving the reaction of furan-3-yl-thiomorpholine-2-ethylamine with 4-trifluoromethoxybenzaldehyde in the presence of a catalyst. The resulting product is then subjected to further reactions to yield FTBC in high yield and purity.
Scientific Research Applications
FTBC has been studied for its potential applications in various fields, including cancer research, neuroprotection, and drug discovery. In cancer research, FTBC has been shown to have potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. FTBC has also been studied for its neuroprotective effects, showing promising results in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In drug discovery, FTBC has been identified as a potential lead compound for the development of new drugs due to its unique chemical structure and biological activity.
properties
IUPAC Name |
N-[2-(furan-3-yl)-2-thiomorpholin-4-ylethyl]-4-(trifluoromethoxy)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19F3N2O3S/c19-18(20,21)26-15-3-1-13(2-4-15)17(24)22-11-16(14-5-8-25-12-14)23-6-9-27-10-7-23/h1-5,8,12,16H,6-7,9-11H2,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQKFNFSBIJIALR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCCN1C(CNC(=O)C2=CC=C(C=C2)OC(F)(F)F)C3=COC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19F3N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.